N-[(benzylamino)carbonyl]isonicotinamide

• IUPAC Name: N-(benzylcarbamoyl)pyridine-4-carboxamide
• InChI: InChI=1S/C14H13N3O2/c18-13(12-6-8-15-9-7-12)17-14(19)16-10-11-4-2-1-3-5-11/h1-9H,10H2,(H2,16,17,18,19)
• InChI Key: UJBYCLZSBYTQNY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)NC(=O)C2=CC=NC=C2
• Molecular Formula: C14H13N3O2
• Molecular Weight: 255.27 g/mol

Description

N-[(benzylamino)carbonyl]isonicotinamide (BAN) is a chemical compound that has been used in scientific research for several years. It is a derivative of isonicotinamide and is commonly used as a building block for the synthesis of various other compounds.

Mechanism of Action

The mechanism of action of N-[(benzylamino)carbonyl]isonicotinamide is not well understood. However, it is believed to act as an inhibitor of certain enzymes and proteins. N-[(benzylamino)carbonyl]isonicotinamide has been shown to inhibit the activity of protein kinases, histone deacetylases, and carbonic anhydrases.
Biochemical and Physiological Effects
N-[(benzylamino)carbonyl]isonicotinamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. N-[(benzylamino)carbonyl]isonicotinamide has also been shown to have anti-inflammatory and analgesic effects. Additionally, N-[(benzylamino)carbonyl]isonicotinamide has been shown to have neuroprotective effects and may have potential as a treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using N-[(benzylamino)carbonyl]isonicotinamide in lab experiments include its high purity and stability. N-[(benzylamino)carbonyl]isonicotinamide is also relatively easy to synthesize, making it readily available for use in research. However, the limitations of using N-[(benzylamino)carbonyl]isonicotinamide in lab experiments include its limited solubility in water and its potential toxicity.

Future Directions

There are several future directions for the use of N-[(benzylamino)carbonyl]isonicotinamide in scientific research. One potential direction is the development of N-[(benzylamino)carbonyl]isonicotinamide-based inhibitors for the treatment of cancer and other diseases. Additionally, N-[(benzylamino)carbonyl]isonicotinamide could be used as a building block for the synthesis of new metal complexes for catalytic and medicinal purposes. Finally, further research is needed to fully understand the mechanism of action of N-[(benzylamino)carbonyl]isonicotinamide and its potential as a therapeutic agent.
Conclusion
In conclusion, N-[(benzylamino)carbonyl]isonicotinamide is a chemical compound that has been extensively used in scientific research for various applications. It is relatively easy to synthesize and has several biochemical and physiological effects. However, further research is needed to fully understand its mechanism of action and potential as a therapeutic agent.

Synthesis Methods

N-[(benzylamino)carbonyl]isonicotinamide can be synthesized through a three-step process. The first step involves the reaction of isonicotinamide with benzylamine in the presence of a catalyst such as triethylamine. The resulting product is then treated with phosgene to form the corresponding acid chloride. Finally, the acid chloride is reacted with ammonia to yield N-[(benzylamino)carbonyl]isonicotinamide.

Scientific Research Applications

N-[(benzylamino)carbonyl]isonicotinamide has been extensively used in scientific research for various applications. It has been used as a building block for the synthesis of various other compounds such as inhibitors of protein kinases, histone deacetylases, and carbonic anhydrases. N-[(benzylamino)carbonyl]isonicotinamide has also been used as a ligand for the development of metal complexes for catalytic and medicinal purposes.